Cas no 1004643-66-6 (1-(5-methyl-1H-pyrazol-1-yl)propan-2-one)

1-(5-methyl-1H-pyrazol-1-yl)propan-2-one structure
1004643-66-6 structure
Product Name:1-(5-methyl-1H-pyrazol-1-yl)propan-2-one
CAS No:1004643-66-6
MF:C7H10N2O
MW:138.167101383209
MDL:MFCD04970171
CID:3059515
PubChem ID:7017769
Update Time:2025-09-20

1-(5-methyl-1H-pyrazol-1-yl)propan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(5-Methyl-pyrazol-1-yl)-propan-2-one
    • 1-(5-methyl-1H-pyrazol-1-yl)propan-2-one
    • CS-0240725
    • STK312145
    • BBL038491
    • 1-(5-methylpyrazol-1-yl)propan-2-one
    • AKOS000310621
    • EQB64366
    • 1004643-66-6
    • SCHEMBL12646137
    • EN300-229800
    • MDL: MFCD04970171
    • Inchi: 1S/C7H10N2O/c1-6-3-4-8-9(6)5-7(2)10/h3-4H,5H2,1-2H3
    • InChI Key: PUVLJGUPVSVVGL-UHFFFAOYSA-N
    • SMILES: O=C(C)CN1C(C)=CC=N1

Computed Properties

  • Exact Mass: 138.079312947Da
  • Monoisotopic Mass: 138.079312947Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 34.9Ų

1-(5-methyl-1H-pyrazol-1-yl)propan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
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1-(5-Methyl-pyrazol-1-yl)-propan-2-one
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£182.00 2022-03-01
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Enamine
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Enamine
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Enamine
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